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Introduction

Nemalite, a fibrous variety of brucite (magnesium hydroxide, Mg(OH)z), presents a promising
avenue for carbon capture and storage (CCS) through mineral carbonation. This process
mimics natural weathering by reacting CO2 with magnesium-containing minerals to form stable
carbonate minerals, effectively sequestering CO: in a solid, non-transient form. The high
reactivity and natural abundance of brucite-bearing minerals make Nemalite an attractive
candidate for both in-situ and ex-situ CCS applications.[1][2]

These application notes provide a comprehensive overview of the mechanisms, quantitative
performance, and experimental protocols for utilizing Nemalite and its parent mineral, brucite,
in carbon capture technologies.

Principle and Mechanism of Carbonation

The fundamental principle behind the use of Nemalite in carbon capture is the chemical
reaction between magnesium hydroxide and carbon dioxide, which produces magnesium
carbonate and water. This exothermic reaction is thermodynamically favorable.[3] The overall
reaction is as follows:

Mg(OH)z2 + COz2 - MgCOs + H20[4]
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The carbonation process typically involves several steps:

e CO:2 Dissolution: Gaseous CO:z dissolves in an agueous medium to form carbonic acid
(H2COs3), which then dissociates into bicarbonate (HCOs~) and carbonate (CO327) ions.[1][5]

o Brucite Dissolution: Magnesium hydroxide dissolves, releasing magnesium ions (Mg?*) into
the solution.[6]

o Carbonate Precipitation: The magnesium ions react with the carbonate ions to precipitate
solid magnesium carbonate minerals.[6] The specific polymorph of magnesium carbonate
formed (e.g., nesquehonite, hydromagnesite, or magnesite) depends on factors such as
temperature, pressure, and the presence of water.[2][7]

The rate of carbonation can be influenced by several factors, including the partial pressure of
COz, temperature, particle size of the Nemalite/brucite, and the presence of water.[1][8][9]

Quantitative Data Presentation

The following tables summarize key quantitative data on the performance of brucite (the
mineral form of Nemalite) in carbon capture, as reported in various studies.

Table 1: CO2 Sequestration Rates of Brucite under Various CO2 Partial Pressures

L Average CO2
CO2 Concentration in Gas

Sequestration Rate (g Reference
Phase .
CO2/g brucitel/h)
Atmospheric (~400 ppm) 3.30x 103 [10]
10% 7.78 x 103 [10]
50% 4.26 x 102 [10]
100% 8.00 x 102 [10]

Table 2: Carbonation Efficiency of Brucite under Different Experimental Conditions
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Carbonatio
CO2 .
Temperatur . n Final
Pressure Duration . Reference
e (°C) Conversion Product
(bar)
(%)
) Magnesium
540 50 < 15 minutes 65 [8]
Carbonate
) 94.3 (in pure )
Ambient Moderate 2.5 hours Nesquehonite  [7]
water)
, 83.9 (in 1% _
Ambient Moderate 2.5 hours HCl) Nesquehonite  [7]

Experimental Protocols
Protocol 1: Aqueous Carbonation of Nemalite/Brucite at
Ambient Conditions

This protocol describes a typical laboratory-scale experiment to evaluate the CO:z capture

capacity of Nemalite or brucite in an aqueous slurry.

Materials and Equipment:

» Nemalite or brucite powder (of known particle size)

e Deionized water

o Pressurized reaction vessel with a gas inlet and outlet

e Magnetic stirrer

e CO:2 gas cylinder with a pressure regulator

e pH meter

e Analytical balance

« Filtration apparatus
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e Drying oven
o X-ray diffraction (XRD) instrument for product characterization
Procedure:

o Prepare a slurry of Nemalite/brucite in deionized water (e.g., a solid-to-liquid ratio of 1:10
w/V) in the reaction vessel.

o Continuously stir the slurry to ensure homogeneity.
e Purge the vessel with N2 gas to remove air.
¢ Introduce CO:2 gas into the vessel at a controlled pressure (e.g., 1-10 bar).

o Monitor the pH of the slurry over time. A decrease in pH indicates the consumption of
hydroxide ions during the carbonation reaction.

o After a predetermined reaction time (e.qg., 2, 4, 8, 24 hours), stop the CO2 flow and
depressurize the vessel.

« Filter the slurry to separate the solid product from the liquid.

e Dry the solid product in an oven at a low temperature (e.g., 60°C) to avoid decomposition of
hydrated carbonates.

e Analyze the dried product using XRD to identify the crystalline phases of magnesium
carbonate formed.

o The extent of carbonation can be quantified by thermogravimetric analysis (TGA) or by
measuring the weight gain of the solid product.

Protocol 2: Pressurized Fluidized Bed Carbonation of
Nemalite/Brucite

This protocol is suitable for investigating the carbonation kinetics at elevated temperatures and
pressures.
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Materials and Equipment:

+ Nemalite or brucite granules (of a specific size range)

e Pressurized fluidized bed reactor

o High-pressure CO:z supply

e Mass flow controllers for gas mixing

e Temperature and pressure sensors

e Gas analyzer to measure outlet CO2 concentration

Procedure:

e Load a known mass of Nemalite/brucite granules into the fluidized bed reactor.

e Heat the reactor to the desired temperature (e.g., 300-600°C) under an inert gas flow (e.g.,
N2).

e Once the temperature is stable, switch the gas flow to a CO2 or a CO2/N2 mixture at the
desired pressure (e.g., 10-50 bar) and flow rate to achieve fluidization.

« Continuously monitor the outlet gas composition to determine the CO2 capture rate.

e The experiment can be run for a specific duration or until the CO2z capture rate drops to a
certain level, indicating sorbent saturation.

o After the experiment, cool down the reactor under an inert atmosphere.

e The solid product can be analyzed to determine the degree of carbonation.

Mandatory Visualizations
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Caption: Signaling pathway of Nemalite/Brucite carbonation.
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Caption: Experimental workflow for CO2z capture using Nemalite.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b7801135?utm_src=pdf-body-img
https://www.benchchem.com/product/b7801135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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